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Compound of Interest

Compound Name: (2,4-Dihydroxyphenyl)acetonitrile

Cat. No.: B049923

Essential Safety and Handling Guide for (2,4-
Dihydroxyphenyl)acetonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling (2,4-
Dihydroxyphenyl)acetonitrile, ensuring the safety of laboratory personnel and compliance
with standard safety procedures. Adherence to these guidelines is critical for minimizing risks
associated with the handling, storage, and disposal of this compound.

Hazard Identification and Personal Protective
Equipment (PPE)

While a comprehensive GHS classification for (2,4-Dihydroxyphenyl)acetonitrile is not
uniformly available, it is prudent to handle it with care, assuming potential hazards based on
related chemical structures. The following PPE is mandatory to prevent skin and eye contact,
and inhalation.[1][2]
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Body Part Recommended Protection Rationale
Tightly fitting safety goggles Protects against splashes and
Eyes/Face with side-shields or a face dust particles that could cause
shield.[1] serious eye irritation.
Chemical-impermeable gloves Prevents skin contact, which
Hand (e.g., nitrile or neoprene). may cause irritation. Proper
ands
Gloves must be inspected glove removal technique is
before use.[1][2] essential.[2]
Knee-length laboratory coat or Protects skin and personal
Body a complete suit protecting clothing from spills and

against chemicals.[3]

contamination.

Respiratory

Use in a well-ventilated area. If
dust or aerosols are
generated, a NIOSH-approved

respirator is required.[2]

Minimizes the risk of inhaling
potentially harmful dust or

vapors.

Feet

Closed-toe shoes.

Protects feet from accidental

spills.

Safe Handling and Storage

Proper handling and storage are crucial to maintaining the integrity of (2,4-

Dihydroxyphenyl)acetonitrile and ensuring a safe laboratory environment.

Handling:

formation and inhalation of dust and aerosols.[1]

Avoid contact with skin, eyes, and clothing.[2]
Use non-sparking tools to prevent ignition sources.[1]

Wash hands thoroughly after handling the compound.[2]

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid the
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» Do not eat, drink, or smoke in the handling area.

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][2]

o Recommended long-term storage temperature is -20°C, and short-term is 2-8°C.[2]

» Store away from incompatible materials such as strong oxidizing/reducing agents and strong
acids/alkalis.[2]

Emergency Procedures

Immediate and appropriate action is vital in the event of an emergency.

Emergency Situation First Aid Measures

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ) i )
artificial respiration and seek immediate medical
attention.[1][2]

Immediately remove contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Consult a physician.[1][2][3]

Rinse cautiously with pure water for at least 15
minutes, removing contact lenses if present and

Eye Contact ) ) ] )
easy to do. Seek immediate medical attention.

[1](3]

Do NOT induce vomiting. Rinse the mouth with

water. Never give anything by mouth to an

Ingestion . )
unconscious person. Call a doctor or Poison
Control Center immediately.[1]
Use dry chemical, carbon dioxide, or alcohol-
Ei resistant foam to extinguish.[1] Firefighters
ire

should wear self-contained breathing apparatus.

[1]
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Spill and Disposal Plan

A clear plan for spill management and waste disposal is essential to prevent environmental
contamination and ensure safety.

Spill Cleanup Protocol

In the event of a spill, follow these steps:

o Evacuate and Secure: Evacuate non-essential personnel from the spill area. Remove all
sources of ignition.[1]

o Ventilate: Ensure adequate ventilation.
o Personal Protection: Wear the appropriate PPE as detailed in Section 1.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[1][2]

e Cleanup:

o For solid spills, carefully sweep up the material, avoiding dust formation, and place it in a
suitable, closed container for disposal.[2]

o Use spark-proof tools for collection.[1]
o Decontamination: Wash the spill area with soap and water.

» Disposal: Dispose of the collected waste and contaminated materials according to
institutional and local regulations for chemical waste.[1]

Waste Disposal Plan

All waste containing (2,4-Dihydroxyphenyl)acetonitrile must be treated as chemical waste.
» Collection: Collect waste in a suitable, closed, and clearly labeled container.[1]

o Disposal Method: The material can be disposed of by a licensed chemical destruction plant
or by controlled incineration with flue gas scrubbing.[1] Do not discharge to sewer systems.
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[1]

o Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can be
offered for recycling or reconditioning.[1] Alternatively, puncture the packaging to render it
unusable and dispose of it in a sanitary landfill.[1]

Chemical and Physical Properties

Property Value

Molecular Formula CsH7NO:2
Molecular Weight 149.15 g/mol [1][4]
CAS Number 57576-34-8[1][2][4]

Operational Workflow

The following diagram outlines the standard operating procedure for handling (2,4-
Dihydroxyphenyl)acetonitrile from receipt to disposal.
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Safe Handling Workflow for (2,4-Dihydroxyphenyl)acetonitrile
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Caption: Safe Handling Workflow for (2,4-Dihydroxyphenyl)acetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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